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Compound of Interest

Compound Name: CHROMIC SULFATE

Cat. No.: B167760 Get Quote

Abstract: This guide provides an in-depth examination of chromium(III) sulfate, a pivotal

inorganic compound in various industrial and research settings. We will explore its fundamental

chemical identity, including its anhydrous, hydrated, and basic forms, and delve into the

intricacies of its molecular and crystalline structures. The document elucidates the compound's

key physicochemical properties, details common industrial and laboratory synthesis

methodologies, and offers a thorough analysis of its primary applications, with a particular

focus on its indispensable role in the leather tanning industry. This guide is intended for

researchers, chemists, and professionals in materials science and drug development who

require a comprehensive understanding of chromium(III) sulfate's chemistry and utility.

Nomenclature and Chemical Formula
Chromium(III) sulfate, also known as chromic sulfate, is an inorganic compound with the

general chemical formula Cr₂(SO₄)₃.[1][2] This formula represents the anhydrous salt, which

consists of chromium in its +3 oxidation state and sulfate anions in a 2:3 ratio.[3][4] In practice,

chromium(III) sulfate is most commonly encountered in its hydrated forms, denoted by the

formula Cr₂(SO₄)₃·x(H₂O), where 'x' can range from 0 to 18.[5][6][7]

The degree of hydration significantly influences the compound's properties and structure.

Furthermore, a commercially vital but structurally less defined variant is basic chromium

sulfate.[5][6] This form contains hydroxide (OH⁻) groups in addition to sulfate, resulting from

the partial neutralization of the hydrated salt.[6] It is often represented by formulas such as

[Cr₂(H₂O)₆(OH)₄]SO₄ and is the primary agent used in the leather tanning industry.[6]
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Identifier
Anhydrous Chromic
Sulfate

Basic Chromic Sulfate

IUPAC Name Chromium(III) sulfate
Chromium(III) hydroxide

sulfate

Synonyms
Chromic sulfate, Dichromium

trisulfate
Basic chrome sulfate (BCS)

CAS Number 10101-53-8[3][4][8] 12336-95-7[9][10]

Molecular Formula Cr₂(SO₄)₃[5][9] Cr(OH)SO₄ (simplified)[8][10]

Molar Mass 392.18 g/mol [3][8][11] Varies with basicity

Molecular and Crystalline Structure
The structure of chromium(III) sulfate is dictated by the coordination chemistry of the

chromium(III) ion. Cr³⁺ typically forms octahedral complexes, which are central to

understanding the compound's various isomers and colors.

Hydrated Chromium(III) Sulfate: The most well-characterized hydrate is the octadecahydrate,

Cr₂(SO₄)₃·18H₂O.[6] Its structure is more accurately described as [Cr(H₂O)₆]₂(SO₄)₃·6H₂O.[6]

[7] In this violet-colored solid, two hexaaquachromium(III) complex cations, [Cr(H₂O)₆]³⁺, are

present. In this complex, the central chromium ion is octahedrally coordinated to six water

molecules. The sulfate ions act as counter-ions, and the remaining six water molecules are

incorporated into the crystal lattice as water of crystallization.[6]
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Caption: Workflow for laboratory synthesis of a chromium(III) salt.
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Experimental Protocol: Synthesis of Chrome Alum (a related Chromium(III) Sulfate Salt) [12]

Dissolution: Dissolve 9.8 g of potassium dichromate (K₂Cr₂O₇) in 40 mL of distilled water in a

beaker.

Acidification: Slowly and carefully add 7.6 mL of concentrated sulfuric acid (H₂SO₄) to the

solution while stirring. This step is highly exothermic.

Reduction: In small portions, slowly add 6.3 mL of ethyl alcohol (96%). The reaction will be

vigorous and exothermic, with the solution's color changing from orange/violet to a dark

green or black appearance as the Cr(VI) is reduced to Cr(III). The smell of acetic acid (a

byproduct) may be evident. [12]4. Crystallization: Allow the solution to cool to room

temperature. Cover the beaker and leave it undisturbed for several days to allow for the

crystallization of chrome alum (potassium chromium sulfate).

Isolation: Collect the crystals by filtration, wash them with a small amount of cold ethanol,

and allow them to air dry.

Key Applications in Research and Industry
Leather Tanning
The primary and most significant application of chromium(III) sulfate, particularly its basic form,

is in the leather tanning industry. [11][13][14]An estimated 80-90% of all leather produced

globally is chrome-tanned. [13][15] Mechanism of Action: The tanning process relies on the

ability of Cr³⁺ complexes to cross-link the collagen fibers within animal hides. [15][16][17]The

chromium ions form stable coordinate bonds, primarily with the carboxyl groups of the collagen

protein chains. [18]This cross-linking action stabilizes the protein structure, preventing

putrefaction and imparting desirable qualities to the leather, such as:

Increased thermal stability and resistance to shrinkage. [15][18]* Enhanced durability and

tensile strength. [13]* Improved softness, flexibility, and resistance to moisture. [13][16]

Chrome tanning is significantly faster than traditional vegetable tanning methods, reducing

the process from weeks to just one or two days. [18]
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Chromium(III) sulfate is used to impart a green color to a variety of products. [5]It serves as a

key ingredient in the manufacturing of green paints, varnishes, inks, and ceramic glazes. [1]

[5]In the textile industry, it is employed as a mordant, a substance that helps fix dyes to fabrics,

particularly for khaki cloth. [5][19]

Catalysis and Other Applications
Chromic sulfate also finds use in several other areas:

Catalysis: It is used in the preparation of various chromium-based catalysts. [3]* Chrome

Plating: It can be used as an electrolyte in chrome plating processes for decorative and

protective finishes on metals. [1][5]* Photography and Printing: It has applications in the

photography and printing industries. [19]

Safety, Handling, and Toxicology
A critical distinction must be made between the toxicology of trivalent chromium (Cr(III)) and

hexavalent chromium (Cr(VI)). Cr(VI) compounds are known carcinogens and are highly toxic.

[15]In contrast, Cr(III), the form present in chromic sulfate, is substantially less toxic and is

even considered an essential trace nutrient for humans in minute quantities. [15]The

chromium(III) used for tanning is a safe substance. [15] Handling and Storage:

Personal Protective Equipment (PPE): When handling chromic sulfate powder, wear

appropriate PPE, including safety goggles, gloves, and respiratory protection to avoid dust

inhalation. [20][21][22]* Ventilation: Always use the compound in a well-ventilated area. [21]

[22]* Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away

from incompatible substances like strong oxidizing agents. [20][21]* Spills: In case of a spill,

collect the powdered material safely, avoiding dust generation, and place it in a sealed

container for disposal according to local environmental regulations. [20][21] Environmental

Considerations: While Cr(III) is less toxic than Cr(VI), high concentrations can still be harmful

to aquatic life. [11]Therefore, release into the environment should be prevented. [3]

[11]Modern tanning facilities employ advanced wastewater treatment and chrome recovery

processes to minimize environmental impact and recycle chromium salts. [15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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